N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H13N3O2S2/c1-8-4-5-20-13(8)12(18)7-15-14(19)9-2-3-10-11(6-9)17-21-16-10/h2-6,12,18H,7H2,1H3,(H,15,19)
• InChI Key: ZVXVQQXDWQFEEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNC(=O)C2=CC3=NSN=C3C=C2)O
• Molecular Formula: C14H13N3O2S2
• Molecular Weight: 319.4 g/mol

Description

“N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a compound that contains a thiadiazole ring. Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. It occurs in nature in four isoforms: 1,2,3-thiadiazole, 1,2,4-thiadizaole, 1,2,5-thiadiazole, and 1,3,4-thiadiazole. Thiadiazole derivatives have been studied widely in medicinal chemistry due to their broad spectrum of biological activities.

Synthesis Analysis

Thiadiazole derivatives have been synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiadiazole derivatives.

Chemical Reactions Analysis

Thiadiazole derivatives have shown a broad spectrum of activity against various pathogens. They have been used in the synthesis of new potent antibacterial and antifungal agents.

Scientific Research Applications

Anticancer Activity

Thiophene derivatives have been studied for their anticancer properties. The presence of the thiophene moiety in the compound’s structure suggests potential efficacy in cancer treatment. .

Anti-inflammatory and Analgesic Effects

Compounds containing thiophene have shown significant anti-inflammatory and analgesic effects. .

Antimicrobial and Antifungal Applications

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Kinase Inhibition

Kinases play a crucial role in signal transduction and cell regulation. .

Material Science Applications

The unique properties of thiophene derivatives make them suitable for applications in material science. .

Neuropharmacological Properties

Thiophene derivatives have shown promise in the treatment of various neurological disorders. .

Mechanism of Action

Target of Action

It is known that thiophene-based analogs, which this compound is a part of, have been studied extensively for their potential biological activity . They have been found to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a range of effects . For instance, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .

Biochemical Pathways

Given the broad range of biological activities exhibited by thiophene derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Given the range of pharmacological properties exhibited by thiophene derivatives, it can be inferred that the compound could potentially have a variety of effects at the molecular and cellular level .